8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane

• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol
• IUPAC Name: 10,10-dimethyl-4-oxa-1-azaspiro[5.5]undecane
• InChI: InChI=1S/C11H21NO/c1-10(2)4-3-5-11(8-10)9-13-7-6-12-11/h12H,3-9H2,1-2H3
• InChI Key: DAEIXBGPNYPEJL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC2(C1)COCCN2)C

Description

8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane (CAS: 1851298-32-2) is a spirocyclic compound featuring a six-membered oxa (oxygen-containing) ring and a six-membered aza (nitrogen-containing) ring fused at a central spiro carbon. Its molecular formula is C₁₁H₂₁NO, with a molecular weight of 183.29 g/mol . The compound’s structure includes two methyl substituents at the 8-position of the spiro scaffold, which likely influence its steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane can be achieved through various methods. One common approach involves the Prins cyclization reaction, which allows the construction of the spirocyclic scaffold in a single step

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the complexity and cost of the synthetic routes, such as the olefin metathesis reaction on a Grubbs catalyst, pose challenges for large-scale production .

Chemical Reactions Analysis

Types of Reactions

8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane undergoes various chemical reactions, including:

Reduction: This reaction involves the removal of oxygen atoms or the addition of hydrogen atoms.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The reactions are typically carried out under controlled conditions to ensure the desired products are formed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield hydroxylated derivatives, while reduction reactions may produce deoxygenated compounds.

Scientific Research Applications

8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of various spirocyclic compounds with potential drug-like properties.

Biology: It has been studied for its activity against antibiotic-sensitive and multiresistant strains of Mycobacterium tuberculosis.

Medicine: The compound has shown promise as an inhibitor of the MmpL3 protein, a target for the design of new antituberculosis drugs.

Industry: Its unique structural features make it valuable for the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane involves its interaction with specific molecular targets. For instance, it acts as an inhibitor of the MmpL3 protein, which is essential for the survival of Mycobacterium tuberculosis . The compound binds to the protein, disrupting its function and thereby inhibiting the growth of the bacteria.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Heteroatom Positioning

The spiro[5.5]undecane scaffold is highly versatile, with modifications in heteroatom placement (O/N), substituents, and ring sizes leading to diverse functional properties. Key analogs include:

Compound Name	Heteroatom Positions	Substituents	Key Features/Applications	References
8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane	4-oxa, 1-aza	8,8-dimethyl	Potential neuroprotective/pharmacological activity (inferred from analogs)
1-Oxa-9-azaspiro[5.5]undecane	1-oxa, 9-aza	Unsubstituted (R=H)	Inactive in FFA1 agonist screening
1,7-Dioxaspiro[5.5]undecane	1,7-dioxa	Methyl/ethyl substituents	Insect pheromones (e.g., Bactrocera spp.)
9-Aza-8,8,10,10-tetramethyl-1,5-dioxaspiro[5.5]undecane	1,5-dioxa, 9-aza	8,8,10,10-tetramethyl	Antioxidant stabilizer in lubricants
1,9-Dioxa-4-azaspiro[5.5]undecane derivatives	1,9-dioxa, 4-aza	Variable aldehydes	Synthesized via Prins cascade cyclization

Key Observations:

• Heteroatom Positioning : The placement of oxygen and nitrogen atoms dictates reactivity and biological activity. For example, 1-oxa-9-azaspiro[5.5]undecane (unsubstituted) was inactive in FFA1 agonist studies, but activity emerged when its periphery was decorated with polar groups (e.g., amides, heterocycles) .
• Substituent Effects : Methyl/ethyl groups enhance volatility in spiroacetals (e.g., 1,7-dioxaspiro[5.5]undecane derivatives), critical for insect communication . In contrast, tetramethyl substituents in 9-aza-1,5-dioxaspiro compounds improve thermal stability for industrial applications .

Neuroprotective and Pharmacological Potential

• 2-Oxa-spiro[5.5]undecane Derivatives : Compounds with a 2-oxa-spiro[5.5]undecane core (e.g., 519 , 520 , 522 ) demonstrated neuroprotective activity in MTT and trypan blue assays, likely due to their ability to mimic natural neurotrophic agents like paecilomycine A .
• Spiro-[5.5]-undecane Scaffolds in Drug Design : Primary amine-substituted spiro-[5.5]-undecane derivatives (e.g., compound 8 ) showed potent inhibition of amantadine-resistant M2 ion channels, highlighting the scaffold’s utility in antiviral drug development .

Ecological and Behavioral Roles

• Spiroacetals in Insect Communication : Methyl- and ethyl-substituted 1,7-dioxaspiro[5.5]undecane isomers (e.g., (E,E)-2,8-dimethyl-1,7-dioxaspiro[5.5]undecane ) are major components of rectal gland secretions in Bactrocera fruit flies, acting as pheromones and attractants .
• Plant-Insect Interactions : Spiroacetals like (2S,6R,8S)-8-methyl-2-propyl-1,7-dioxaspiro[5.5]undecane mimic wasp pheromones in Ceropegia dolichophylla flowers, facilitating pollination by kleptoparasitic flies .

Critical Analysis of Contradictory Findings

• Activity of Unsubstituted vs. This underscores the importance of peripheral functionalization in drug design.
• Volatility vs. Stability : Methyl-substituted spiroacetals prioritize volatility for ecological signaling, whereas tetramethylated derivatives prioritize stability for industrial use .

Data Tables

Table 1: Physicochemical Properties of Selected Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Boiling Point (°C)	References
8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane	C₁₁H₂₁NO	183.29	8,8-dimethyl	Not reported
1,7-Dioxaspiro[5.5]undecane	C₉H₁₆O₂	156.22	None	193
(E,E)-2,8-Dimethyl-1,7-dioxaspiro[5.5]undecane	C₁₁H₂₀O₂	184.27	2,8-dimethyl	~225

Biological Activity

8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane, with CAS number 1195148-85-6, is a compound of interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical formula of 8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane is C$_{11}$H$_{21}$NO. Its structure features a spirocyclic framework that contributes to its biological activity.

Property	Value
CAS Number	1195148-85-6
Molecular Formula	C$_{11}$H$_{21}$NO
Molecular Weight	183.29 g/mol
Chemical Class	Specialty Materials

Research indicates that 8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane may function through various mechanisms, including inhibition of specific enzymes and receptors involved in disease pathways. The compound's spirocyclic structure allows it to interact with biological targets effectively.

Pharmacological Effects

• Antimicrobial Activity : Preliminary studies suggest that 8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane exhibits antimicrobial properties against various bacterial strains. It has shown efficacy in inhibiting the growth of Mycobacterium tuberculosis and other pathogenic bacteria.
• Cytotoxicity : The compound's cytotoxic effects have been evaluated in different cell lines. For instance, it demonstrated low cytotoxicity towards HepG2 liver cancer cells while retaining antibacterial potency.
• hERG Channel Inhibition : A critical aspect of drug safety is the inhibition of the hERG potassium channel, which can lead to cardiac toxicity. Studies have indicated that modifications to the compound's structure can improve selectivity and reduce hERG channel inhibition.

Study on Antimicrobial Properties

A study published in Nature investigated the antimicrobial efficacy of a series of spirocyclic compounds, including 8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane. The results highlighted its ability to significantly inhibit the growth of resistant strains of M. tuberculosis, with an IC$_{50}$ value indicating effective concentration levels for therapeutic use.

Metabolic Stability Assessment

In a comparative analysis involving microsomal stability, 8,8-Dimethyl-4-oxa-1-azaspiro[5.5]undecane was subjected to metabolic profiling using human liver microsomes. The compound exhibited moderate metabolic stability, suggesting potential for further development as a therapeutic agent with reduced clearance rates.